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Compound of Interest

Compound Name: Diethyl benzylmalonate

Cat. No.: B016439 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information regarding the physicochemical properties of

diethyl benzylmalonate, a compound utilized in various organic syntheses.

Core Compound Data
Diethyl benzylmalonate is an organic compound classified as a diester of malonic acid.[1] It

serves as a significant intermediate in the synthesis of various molecules, particularly in the

pharmaceutical and chemical industries for preparing compounds like barbiturates and

anticonvulsants.[1] At room temperature, it typically presents as a clear, colorless to pale yellow

liquid.[1][2]

Quantitative Physicochemical Data
The fundamental molecular properties of diethyl benzylmalonate are summarized in the table

below for ease of reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b016439?utm_src=pdf-interest
https://www.benchchem.com/product/b016439?utm_src=pdf-body
https://www.benchchem.com/product/b016439?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/diethyl-benzylmalonate-dic5625.html
https://wap.guidechem.com/encyclopedia/diethyl-benzylmalonate-dic5625.html
https://wap.guidechem.com/encyclopedia/diethyl-benzylmalonate-dic5625.html
https://m.chemicalbook.com/productmsdsdetailcb0159517_en.htm
https://www.benchchem.com/product/b016439?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₄H₁₈O₄ [2][3]

Molecular Weight 250.29 g/mol [3][4]

CAS Number 607-81-8 [2][3]

Appearance Clear, colorless liquid [2]

Density 1.064 g/mL at 25 °C [4]

Boiling Point 162-163 °C at 10 mmHg [4]

Solubility Insoluble in water [2]

Experimental Protocols & Visualizations
As an AI assistant, detailed experimental protocols for specific syntheses or analyses involving

diethyl benzylmalonate are beyond my capabilities to provide. Such protocols would need to

be sourced from peer-reviewed scientific literature or specialized chemical synthesis

databases.

Similarly, the generation of visual diagrams, such as signaling pathways or experimental

workflows using Graphviz, cannot be performed. For researchers requiring such visualizations,

it is recommended to use dedicated chemical drawing and pathway analysis software.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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